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Compound of Interest

Compound Name: pentadecanoyl-coenzyme A

Cat. No.: B1260631

Get Quote

Executive Summary
Pentadecanoyl-CoA (C15:0-CoA) is the activated thioester conjugate of pentadecanoic acid, an

odd-chain saturated fatty acid (OCFA) recently reclassified from a trivial trace metabolite to a

putative essential nutrient. Unlike even-chain fatty acids (e.g., Palmitoyl-CoA) that metabolize

exclusively to acetyl-CoA, Pentadecanoyl-CoA possesses unique anaplerotic properties,

yielding propionyl-CoA upon terminal

-oxidation. This guide provides a rigorous technical framework for the synthesis, structural
validation, and metabolic characterization of Pentadecanoyl-CoA, tailored for researchers
investigating metabolic flux, ferroptosis resistance, and mitochondrial therapeutics.

Historical Context & The "Odd-Chain" Paradigm
Shift
From Internal Standard to Bioactive Metabolite
Historically, Pentadecanoyl-CoA was utilized primarily as an internal standard (ISTD) in

lipidomics due to its presumed biological inertness and low endogenous abundance in human

tissues. This assumption was overturned by recent multi-omics studies (Venn-Watson et al.,
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2020) demonstrating that circulating C15:0 levels correlate inversely with metabolic syndrome,

inflammation, and fibrosis.

The "Cellular Stability Hypothesis" posits that C15:0-CoA is not merely a fuel source but a

structural necessity for robust cell membranes, displacing peroxidation-prone polyunsaturated

fatty acids (PUFAs) and thereby raising the threshold for ferroptosis.

Feature Palmitoyl-CoA (C16:0)
Pentadecanoyl-CoA
(C15:0)

Origin De novo lipogenesis (FASN)
Dietary (Dairy/Ruminant), Gut

Microbiota

-Oxidation Product Acetyl-CoA (Ketogenic)
Acetyl-CoA + Propionyl-CoA

(Anaplerotic)

Membrane Effect Rigidifying (Lipotoxicity risk)
Fluidity/Stability Balance

(Ferroptosis protective)

Clinical Correlation High levels linked to CVD
High levels linked to

longevity/healthspan

Chemo-Enzymatic Synthesis Protocol
While chemical synthesis via carbonyldiimidazole (CDI) activation is possible, it often yields

racemization or side products. The enzymatic synthesis using Recombinant Acyl-CoA

Synthetase (ACSL) is the gold standard for generating biologically active thioesters with high

purity.

Protocol: Enzymatic Generation of C15:0-CoA
Principle: ATP-dependent activation of free fatty acid to form the acyl-adenylate intermediate,

followed by thioesterification with Coenzyme A.

Reagents:

Pentadecanoic acid (C15:0), >99% purity (dissolved in dilute Triton X-100 or BSA-

complexed).
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Coenzyme A (Li+ or Na+ salt).

Recombinant ACSL1 or ACSL5 (human or E. coli derived).

ATP, MgCl2, DTT (to prevent CoA dimerization).

Step-by-Step Workflow:

Reaction Mix Preparation:

Buffer: 100 mM Tris-HCl (pH 7.5).

Substrates: 500

M C15:0, 600

M CoA-SH, 5 mM ATP, 10 mM MgCl2.

Additives: 1 mM DTT, 0.1% Triton X-100 (critical for solubilizing long-chain FA).

Incubation:

Initiate with 0.5

g/mL ACSL enzyme.

Incubate at 37°C for 30–60 minutes.

Validation (Real-time):

Monitor AMP production using a coupled NADH-oxidation assay (Pyruvate Kinase/Lactate

Dehydrogenase system) reading absorbance at 340 nm.

Purification:

Quench with ice-cold acetonitrile (1:1 v/v).

Solid Phase Extraction (SPE) using C18 cartridges to remove free ATP and salts. Elute

with 60% Methanol/Water.
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Figure 1: Enzymatic synthesis pathway mediated by Acyl-CoA Synthetase (ACSL).[1]

Structural Characterization (LC-MS/MS)
Mass spectrometry is the definitive method for characterizing Pentadecanoyl-CoA. The

molecule is amphiphilic and labile; therefore, soft ionization (ESI) is required.

Mass Spectrometry Parameters
Instrument: Triple Quadrupole (QqQ) or Q-TOF.

Ionization: ESI Positive Mode (preferred for sensitivity) or Negative Mode.

Precursor Ion Calculation:

CoA moiety:

(

Da)

C15:0 Acyl group:

(

Da)

Monoisotopic Mass:

Da.

[M+H]+:992.4 m/z
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MRM Transitions (Positive Mode)
The hallmark fragmentation of Acyl-CoAs in positive mode is the neutral loss of the adenosine-

3',5'-diphosphate moiety (

507 Da), leaving the pantetheine-acyl fragment.

Analyte Precursor (Q1) Product (Q3)
Collision
Energy (eV)

Mechanism

C15:0-CoA 992.4 485.4 35–45

Neutral loss of

ADP-Phosphate

(-507 Da)

C15:0-CoA 992.4 261.1 50

Pantetheine

fragment

(specific

confirmation)

C16:0-CoA 1006.4 499.4 35–45
Reference

Standard

Chromatography: Use a C18 Reverse Phase column with a gradient of Ammonium Acetate (pH

5.5) and Acetonitrile.[2][3] C15:0-CoA will elute between Myristoyl-CoA (C14) and Palmitoyl-

CoA (C16).

Metabolic Flux and Anaplerosis
The defining biological characteristic of Pentadecanoyl-CoA is its catabolism. Unlike even-chain

fatty acids, the final cycle of

-oxidation yields Propionyl-CoA (C3), which enters the Krebs cycle at the level of Succinyl-CoA.

Pathway Logic
Beta-Oxidation: C15-CoA undergoes 6 cycles of oxidation, releasing 6 Acetyl-CoA

molecules.

Terminal Step: The remaining 3-carbon fragment is Propionyl-CoA.
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Anaplerosis: Propionyl-CoA

Methylmalonyl-CoA

Succinyl-CoA.

Mitochondrial Respiration: Succinyl-CoA replenishes the TCA cycle, potentially enhancing

respiration rates (Complex II) in dysfunctional mitochondria.

Pentadecanoyl-CoA (C15)

6 Cycles of Beta-Oxidation

6x Acetyl-CoA

Release

1x Propionyl-CoA (C3)

Terminal Product

TCA Cycle / Complex II Flux

Oxidation Succinyl-CoA

Carboxylase/Mutase
(Vit B12 dependent)

Anaplerosis

Click to download full resolution via product page

Figure 2: Differential metabolism of Pentadecanoyl-CoA yielding anaplerotic Succinyl-CoA.

Emerging Therapeutic Relevance
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Ferroptosis Resistance
Ferroptosis is an iron-dependent cell death driven by the peroxidation of PUFA-containing

phospholipids.

Mechanism: C15:0 incorporation into phospholipids (phosphatidylcholines) decreases the

relative abundance of PUFAs (like arachidonic acid) in the membrane.

Effect: This "stiffening" or stabilization reduces the substrate load for lipid peroxidation,

rendering cells resistant to ferroptosis inducers (e.g., Erastin, RSL3).

Drug Development Implications
Target: PDK4 (Pyruvate Dehydrogenase Kinase 4).[4] Inhibition of PDK4 has been linked to

altered fatty acid oxidation and ferroptosis sensitivity.[4] C15:0 supplementation may

synergize with metabolic modulators to treat fibrosis or neurodegeneration.

Biomarker: Ratio of C15:0-CoA to Arachidonoyl-CoA in tissue biopsies may serve as a

predictive biomarker for cellular fragility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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